Cas no 899756-11-7 (N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide)

• Product Name: N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide
• CAS No: 899756-11-7
• MF: C₁₉H₂₄N₄O₃S
• MW: 388.483862876892
• CID: 5488587
• PubChem ID: 7685371
• Update Time: 2025-07-15

N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-N-(3-methoxypropyl)ethanediamide
• AKOS024466049
• 899756-11-7
• N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(3-methoxypropyl)oxamide
• N1-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(3-methoxypropyl)oxalamide
• F2780-0617
• VU0498308-1
• N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide

• Inchi： 1S/C19H24N4O3S/c1-12-5-6-16(13(2)9-12)23-17(14-10-27-11-15(14)22-23)21-19(25)18(24)20-7-4-8-26-3/h5-6,9H,4,7-8,10-11H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key： XHNRMBIQMRNAJV-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(NCCCOC)=O)=O)N(C1C=CC(C)=CC=1C)N=2

Computed Properties

• Exact Mass: 388.15691181g/mol
• Monoisotopic Mass: 388.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide

Comprehensive Overview of N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N-(3-methoxypropyl)ethanediamide (CAS No. 899756-11-7)

N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N-(3-methoxypropyl)ethanediamide (CAS No. 899756-11-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thienopyrazole derivatives, which are known for their diverse biological activities. The presence of a 2,4-dimethylphenyl group and a 3-methoxypropyl side chain in its structure contributes to its distinct physicochemical properties and reactivity.

In recent years, researchers have focused on the synthesis and evaluation of thienopyrazole-based compounds for their potential therapeutic benefits. The compound 899756-11-7 has been studied in the context of enzyme inhibition and receptor modulation, making it a subject of interest in drug discovery. Its ethanediamide moiety further enhances its ability to interact with biological targets, offering possibilities for the development of novel pharmacological agents.

The structural complexity of N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N-(3-methoxypropyl)ethanediamide raises questions about its synthesis and purification. Researchers often inquire about the optimal conditions for its preparation, including solvent choices, reaction temperatures, and catalysts. Additionally, the compound's stability under various storage conditions is a topic of discussion, as it may influence its shelf life and handling protocols.

From an analytical perspective, advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are employed to characterize 899756-11-7. These methods ensure the compound's purity and confirm its structural integrity, which is critical for reproducible research outcomes. The compound's solubility profile, particularly in organic solvents like dimethyl sulfoxide (DMSO) and methanol, is also a key consideration for experimental design.

In the realm of biomedical research, thienopyrazole derivatives like 899756-11-7 are explored for their potential roles in addressing unmet medical needs. For instance, their interactions with specific enzymes or receptors could pave the way for new treatments for chronic diseases. The compound's 2,4-dimethylphenyl group may contribute to its lipophilicity, influencing its pharmacokinetic properties such as absorption and distribution.

Another area of interest is the computational modeling of N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N-(3-methoxypropyl)ethanediamide. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses help predict its binding affinities and biological activities. These in silico approaches complement experimental studies, accelerating the identification of promising candidates for further development.

Environmental and safety considerations are also paramount when working with 899756-11-7. Researchers must adhere to standard laboratory practices to minimize exposure and ensure proper disposal. While the compound is not classified as hazardous under current regulations, its handling should always align with institutional safety guidelines.

In summary, N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N-(3-methoxypropyl)ethanediamide (CAS No. 899756-11-7) represents a fascinating subject of study in medicinal chemistry and related fields. Its unique structure, combined with its potential biological activities, makes it a valuable candidate for ongoing and future research endeavors. As scientific understanding of thienopyrazole derivatives continues to evolve, so too will the applications and significance of this compound.